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Compound of Interest

Compound Name: 3-Methylthiolane

Cat. No.: B1266643 Get Quote

Technical Guide: Physical Properties of 3-
Methylthiolane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 3-
Methylthiolane, a heterocyclic organic compound. The document focuses on its melting and

boiling points, presenting available data and outlining the general experimental methodologies

for their determination. This information is crucial for professionals in research and

development who require precise data for reaction setup, process design, and compound

characterization.

Core Physical Properties of 3-Methylthiolane
3-Methylthiolane, also known as 3-methyltetrahydrothiophene, is a sulfur-containing

heterocyclic compound with the chemical formula C₅H₁₀S. Accurate knowledge of its physical

properties is essential for its application in various chemical syntheses and pharmaceutical

development.

Data Presentation
The experimentally determined and calculated physical properties of 3-Methylthiolane are

summarized in the table below for easy reference and comparison.
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Physical Property Value Notes

Melting Point -81.16 °C

Boiling Point 132.5 ± 8.0 °C at 760 mmHg

Experimental Protocols
While specific experimental protocols for the determination of the boiling and melting points of

3-Methylthiolane are not detailed in the available literature, this section outlines the general

and widely accepted methodologies used for such characterizations. These protocols provide a

framework for the replication and verification of the physical data presented.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

The following is a generalized protocol for melting point determination using a capillary-based

apparatus.

Methodology:

Sample Preparation: A small amount of the crystalline solid is finely ground and packed into

a capillary tube, which is sealed at one end. The packing should be dense and to a height of

2-3 mm.

Apparatus Setup: The capillary tube containing the sample is placed in a heating block

apparatus (e.g., Mel-Temp or similar device) adjacent to a calibrated thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be employed

to determine an approximate melting range. Subsequently, a new sample is heated slowly,

typically at a rate of 1-2 °C per minute, as the temperature approaches the expected melting

point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last solid
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crystal melts is recorded as the end of the melting range. For pure compounds, this range is

typically narrow (0.5-1 °C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology (Small-Scale Capillary Method):

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test

tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube, with the open end submerged.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

heating bath (e.g., a Thiele tube filled with a high-boiling point oil).

Heating: The heating bath is gently heated, causing the air trapped in the capillary tube to

expand and exit as a stream of bubbles. Heating is continued until a steady and rapid stream

of bubbles emerges from the capillary.

Observation and Recording: The heat source is then removed, and the apparatus is allowed

to cool. The temperature at which the bubbling stops and the liquid begins to be drawn into

the capillary tube is recorded as the boiling point. This is the point at which the external

pressure equals the vapor pressure of the liquid.

Visualized Experimental Workflows
The following diagrams illustrate the generalized workflows for the determination of the melting

and boiling points as described in the experimental protocols.
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Sample Preparation Measurement

Grind Sample Pack Capillary Tube Place in Apparatus Heat Sample Observe Phase Transition Record Melting Range

Click to download full resolution via product page

Generalized workflow for melting point determination.

Sample & Apparatus Setup Measurement

Place Liquid in Test Tube Invert Sealed Capillary Assemble with Thermometer Heat in Bath Observe Bubbles Cool and Observe Liquid Entry Record Boiling Point

Click to download full resolution via product page

Generalized workflow for boiling point determination.

To cite this document: BenchChem. [Physical properties of 3-Methylthiolane like boiling and
melting points]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266643#physical-properties-of-3-methylthiolane-
like-boiling-and-melting-points]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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